2-Chloro-4-(1-methylcyclopropyl)pyrimidine

• IUPAC Name: 2-chloro-4-(1-methylcyclopropyl)pyrimidine
• InChI: InChI=1S/C8H9ClN2/c1-8(3-4-8)6-2-5-10-7(9)11-6/h2,5H,3-4H2,1H3
• InChI Key: YUNZXYAUPUFYTF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C2=NC(=NC=C2)Cl
• Molecular Formula: C8H9ClN2
• Molecular Weight: 168.62 g/mol
• CAS No.: 1855714-11-2

Description

“2-Chloro-4-(1-methylcyclopropyl)pyrimidine” is a chemical compound with the molecular formula C8H9ClN2. It is listed under the CAS Number 1855714-11-2.

Synthesis Analysis

The synthesis of pyrimidine derivatives, including “this compound”, has been a topic of interest in the field of organic synthesis. Various methods have been developed for the synthesis of pyrimidines, such as the reaction of acid chlorides and terminal alkynes under Sonogashira conditions, or the reaction of (hetero)aroyl chlorides with (trimethylsilyl)-acetylene in the presence of triethylamine, THF and methyl cyanide under Sonogashira coupling conditions.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms at positions 1 and 3. Attached to this ring is a methylcyclopropyl group at position 4 and a chlorine atom at position 2.

Safety and Hazards

The safety data sheet for a similar compound, 4-Chloro-2-(methylthio)pyrimidine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area.